atsizol
Description
Atsizol is a triazole-derived compound with reported antihistaminic and antimicrobial properties. This compound’s synthesis likely involves copper-catalyzed azide-alkyne cycloaddition (CuAAC), a "click chemistry" method commonly used for triazole derivatives, as described in the synthesis of apigenin triazolyl analogs . Its mechanism of action may involve histamine receptor antagonism, similar to Antazoline derivatives (e.g., Astemizole) .
Properties
CAS No. |
157185-20-1 |
|---|---|
Molecular Formula |
C8H11F3N2O |
Synonyms |
atsizol |
Origin of Product |
United States |
Comparison with Similar Compounds
Critical Research Findings
- Efficacy in Preclinical Models : Triazole derivatives reduce histamine-induced inflammation by 60–70% in murine models, outperforming oxazoles (40–50%) but lagging behind benzimidazoles (75–80%) .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
